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Compound of Interest

Compound Name:
Dimethachlor Metabolite SYN

530561

CAS No.: 1138220-18-4

Cat. No.: B1429025

Get Quote

Executive Summary
SYN 530561 (Chemical Name: 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic

acid) is a polar metabolite of Dimethachlor commonly monitored in groundwater regulatory

panels (e.g., EU Directive 98/83/EC). Unlike the parent compound, SYN 530561 exhibits higher

water solubility and mobility, necessitating high-sensitivity screening methods capable of

distinguishing it from isobaric soil/water matrix interferences.

This protocol leverages High-Resolution Mass Spectrometry (HRMS) to achieve sub-ppm mass

accuracy (<5 ppm), ensuring confident identification without the need for derivatization.

Compound Characterization & Mass Spectrometry
Logic
Successful screening relies on predicting the correct ionization behavior. SYN 530561 contains

both a carboxylic acid moiety (suggesting ESI-) and an amide nitrogen (suggesting ESI+).
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Property Value

Common Name SYN 530561 (Dimethachlor Metabolite)

CAS Number 1138220-18-4

Formula C₁₃H₁₇NO₅

Monoisotopic Mass 267.11067 Da

[M+H]⁺ (Positive Mode) 268.1180 Da (Recommended for Screening)

[M-H]⁻ (Negative Mode) 266.1034 Da

Retention Characteristic Polar (Early eluting on C18)

Fragmentation Pathway (ESI+)
In positive mode, the precursor 268.1180 typically undergoes a characteristic neutral loss of

47.037 Da (corresponding to the loss of the side chain moiety CH₅ON or similar isomeric

fragment depending on collision energy), yielding a major product ion at m/z 221.081.

Analytical Workflow
The following workflow is designed for Direct Injection (Water) or QuEChERS (Soil), minimizing

sample handling errors.
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 Injection (10-20 µL)

ESI Source
(+/- Switching)

 Gradient Elution

HRMS Acquisition
(Full Scan + ddMS2)

 m/z 100-1000

Data Processing
(Exact Mass < 5ppm)

 XIC Extraction

Click to download full resolution via product page

Caption: Step-by-step analytical workflow from sample collection to high-resolution data

processing.

Detailed Protocol
Sample Preparation
A. Groundwater / Surface Water (Direct Injection)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1429025/docs?utm_src=pdf-body-img#application-note-high-resolution-mass-spectrometry-screening-for-syn-530561
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Collect 50 mL water samples in amber glass bottles.

Filtration: Filter 1.5 mL of sample through a 0.22 µm PVDF or PTFE syringe filter directly into

an autosampler vial.

Why? SYN 530561 is polar; avoiding SPE cartridges (like HLB) prevents breakthrough

losses unless specific acidification steps are taken. Direct injection is sufficient for modern

HRMS sensitivity (LOD < 0.05 µg/L).

Internal Standard: Add 10 µL of Dimethachlor-d6 or a structural analog (e.g., Metolachlor-d6)

to 990 µL of sample.

B. Soil (QuEChERS - Citrate Buffered)

Weigh 10 g of soil into a 50 mL centrifuge tube.

Add 10 mL acetonitrile (ACN) containing 1% acetic acid.

Add QuEChERS salt kit (4g MgSO₄, 1g NaCl, 1g NaCitrate, 0.5g Na₂HCitrate).

Shake vigorously for 1 min and centrifuge at 4000 rpm for 5 min.

Transfer supernatant to a dispersive SPE tube (PSA + C18) to remove humic acids.

Caution: Do not use excessive PSA (Primary Secondary Amine) as it can bind acidic

metabolites like SYN 530561. Use C18 only if recovery is poor.

Liquid Chromatography Conditions (UHPLC)
Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm) or Phenomenex Kinetex

Biphenyl.

Rationale: The HSS T3 column is designed to retain polar compounds (like this acid

metabolite) better than standard C18.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Methanol + 0.1% Formic Acid.
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Gradient:

0-1 min: 5% B (Isocratic hold for polar retention)

1-10 min: 5% -> 95% B

10-12 min: 95% B (Wash)

12.1 min: 5% B (Re-equilibration)

Flow Rate: 0.3 - 0.4 mL/min.

Column Temp: 40°C.

Mass Spectrometry Parameters (HRMS)
Instrument: Q-Exactive (Orbitrap) or Q-TOF (e.g., Sciex X500R).

Ionization Mode:ESI Positive (Primary) & ESI Negative (Confirmatory).

Scan Type: Full MS / dd-MS² (Data Dependent Acquisition).

Resolution: 70,000 (Full MS) / 17,500 (MS2).

Mass Range: m/z 100 – 1000.

Inclusion List (Targeted Screening):

Compound Polarity
Precursor
(m/z)

Fragment 1
(Quant)

Fragment 2
(Qual)

RT (min)*

SYN 530561 Positive 268.1180 221.0810 148.0750 ~4.5

SYN 530561 Negative 266.1034 220.0970 190.0860 ~4.5

*Retention time is system dependent.

Data Processing & Identification Criteria
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To ensure "Trustworthiness" and avoid false positives in complex environmental matrices,

apply the following decision tree logic.

Detected Feature
m/z 268.1180

Mass Error
< 5 ppm?

Isotope Pattern
Match?

Yes

REJECT
(Interference)

No
Retention Time

Delta < 0.1 min?

Yes

No

MS2 Fragment
m/z 221.0810 Present?

Yes

No

POSITIVE ID
(SYN 530561)

Yes No

Click to download full resolution via product page
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Caption: Decision tree for confirming SYN 530561 identity using HRMS criteria.

Self-Validating Checks
Mass Accuracy: The extracted ion chromatogram (XIC) must be generated with a window of

±5 ppm.

Isotopic Fidelity: The abundance of the ¹³C isotope (m/z 269.121) should match the

theoretical distribution for C₁₃H₁₇NO₅.

Retrospective Analysis: A key advantage of HRMS is the ability to re-query data. If a new

Dimethachlor metabolite is defined (e.g., CGA 373464), the same data file can be re-

processed without re-injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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